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Compound of Interest

Compound Name: ORYZANOL

Cat. No.: B085318 Get Quote

The proper disposal of Oryzanol, particularly γ-Oryzanol, is governed by regulations for

hazardous chemical waste due to its toxicity.[1][2] Safety Data Sheets (SDS) classify γ-

Oryzanol as a toxic solid that is fatal in contact with skin.[1][2] Therefore, it is imperative that

laboratory personnel handle and dispose of this substance in accordance with all applicable

local, regional, and national regulations to ensure safety and environmental protection.[2]

Hazard Identification
Before handling, it is crucial to understand the hazards associated with γ-Oryzanol. This

information dictates the necessary safety precautions and disposal methods.
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Hazard
Classification

Description
GHS
Pictogram

Signal Word Source

Acute Toxicity,

Dermal

Category 2,

H310: Fatal in

contact with skin.

💀 Danger [1][2]

Environmental

Hazard

Water hazard

class 1: Slightly

hazardous for

water. Do not

allow undiluted

product or large

quantities to

reach ground

water, water

course or

sewage system.

Not specified Not specified [1]

Transport

Hazard

UN Number

2811, Toxic

Solid, Organic,

N.O.S. (γ-

Oryzanol)

Not specified Not specified [1][2]

Step-by-Step Disposal Protocol
Adherence to a strict protocol is necessary for the safe disposal of Oryzanol waste. This

includes pure surplus chemicals, contaminated lab materials (e.g., gloves, wipes), and empty

containers.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE before handling Oryzanol waste.

Required PPE includes: Protective gloves and protective clothing.[2][3] Do not allow the

material to come into contact with skin, eyes, or clothing.[2][3]
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2. Waste Collection:

Collect Oryzanol waste, including any contaminated solids like paper towels or spill cleanup

materials, in a designated hazardous waste container.

The container must be chemically compatible with the waste and have a tightly sealing lid.[4]

[5][6]

For spill cleanup, sweep up the solid material and collect it in an empty, airtight container for

disposal.[3]

Original chemical containers that are empty must also be disposed of as hazardous waste,

as they contain residue.

3. Labeling Hazardous Waste:

Immediately label the waste container. The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "γ-Oryzanol Waste".[6] Do not use formulas or abbreviations.

A clear description of the hazard(s), such as "Toxic".[6]

The date the container became full.[6]

4. Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory.[6]

The SAA must be close to where the waste is generated and under the direct supervision of

laboratory personnel.[5]

Ensure incompatible wastes are segregated. For example, store acids and bases separately.

[6]

5. Final Disposal:
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The final disposal of Oryzanol waste must be conducted by a licensed hazardous waste

management company.[5][7]

Do not attempt to dispose of this material through normal laboratory or municipal waste

streams.

Laboratory facilities must comply with all federal, state, and local regulations regarding

hazardous waste disposal, which may include obtaining an EPA ID number and adhering to

specific time limits for waste storage.[5][7]

Prohibited Disposal Methods
To prevent environmental contamination and ensure personnel safety, the following disposal

methods are strictly prohibited:

Do Not Dispose in Household Garbage: Oryzanol must not be disposed of with regular

trash.[1][8]

Do Not Dispose Down the Drain: Do not allow the product to reach the sewage system.[1][4]

It is practically insoluble in water, and this action is prohibited for hazardous chemicals.[3]

Emergency and Spill Procedures
In the event of an accidental release, wear appropriate PPE, sweep up the spilled solid, and

place it into a suitable container for disposal as hazardous waste.[3] Avoid generating dust.[9]

Contaminated clothing should be removed immediately and washed before reuse.[2][3] If skin

contact occurs, wash the area with plenty of soap and water and seek immediate medical

attention by calling a poison center or doctor.[2][3]

Oryzanol Disposal Workflow
The following diagram outlines the necessary steps and decisions for the proper disposal of

Oryzanol waste in a laboratory setting.
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Start: Oryzanol Waste Generated

1. Wear Appropriate PPE
(Gloves, Protective Clothing)

2. Identify as Hazardous Waste
(Toxic Solid)

3. Collect in a Compatible,
Sealed Container

4. Label Container Correctly
('Hazardous Waste', Name, Hazard)

5. Store in Designated
Satellite Accumulation Area (SAA)

6. Arrange Pickup by Licensed
Hazardous Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Oryzanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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